5-[5-[[[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]amino]methyl]-4,5-dihydro-1,2-oxazol-3-yl]-5-methyl-2-phenyl-1,2,4-triazolidin-3-one

• IUPAC Name: 5-[5-[[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino]methyl]-4,5-dihydro-1,2-oxazol-3-yl]-5-methyl-2-phenyl-1,2,4-triazolidin-3-one
• InChI: InChI=1S/C19H18ClF3N6O2/c1-18(26-17(30)29(28-18)12-5-3-2-4-6-12)15-8-13(31-27-15)10-25-16-14(20)7-11(9-24-16)19(21,22)23/h2-7,9,13,28H,8,10H2,1H3,(H,24,25)(H,26,30)
• InChI Key: NJLXIYHCNXUEGU-UHFFFAOYSA-N
• Canonical SMILES: CC1(NC(=O)N(N1)C2=CC=CC=C2)C3=NOC(C3)CNC4=C(C=C(C=N4)C(F)(F)F)Cl
• Molecular Formula: C19H18ClF3N6O2
• Molecular Weight: 454.8 g/mol
• CAS No.: 338422-66-5

Description

The compound “5-[5-[[[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]amino]methyl]-4,5-dihydro-1,2-oxazol-3-yl]-5-methyl-2-phenyl-1,2,4-triazolidin-3-one” is a complex organic molecule. It contains several functional groups including a trifluoromethyl group, a pyridin-2-yl group, and a triazolidin-3-one group.

Molecular Structure Analysis

The molecular structure of this compound is complex due to the presence of multiple functional groups and rings. The trifluoromethyl group is a common feature in many pharmaceuticals and agrochemicals, contributing to their reactivity and biological activity. The pyridin-2-yl group is a heterocyclic aromatic ring, which can participate in various chemical reactions. The triazolidin-3-one group is a type of heterocyclic ring containing nitrogen and oxygen atoms.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The trifluoromethyl group is known for its high reactivity, and the pyridin-2-yl group can participate in various types of reactions including nucleophilic substitutions and electrophilic aromatic substitutions.

Scientific Research Applications

Antibacterial and Antimicrobial Properties

• Synthesis and Antibacterial Activities : A study explored the synthesis of derivatives of triazoles and assessed their antibacterial activities. Compounds related to the queried chemical structure demonstrated promising antibacterial properties, comparable to standard drugs like ciprofloxacin (Andrews, Komathi, & Mohan, 2017).
• Antimicrobial Studies : Further research on triazole derivatives, including structures similar to the compound , highlighted their effectiveness as antimicrobial agents. These compounds were synthesized and characterized, followed by screening for antibacterial and antifungal activities (Holla et al., 2006).

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical compound, appropriate safety precautions should be taken when handling it to avoid potential health risks.

Future Directions

The future directions for research on this compound could include further investigation into its synthesis, properties, and potential applications. Given the presence of the trifluoromethyl group, it could be of interest in the fields of pharmaceuticals and agrochemicals.